Cas no 1022356-82-6 (N-butan-2-yl-4-phenylpiperazine-1-carboxamide)

• Product Name: N-butan-2-yl-4-phenylpiperazine-1-carboxamide
• CAS No: 1022356-82-6
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• MDL: MFCD03410363
• CID: 5166147
• Update Time: 2026-03-04

N-butan-2-yl-4-phenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-butan-2-yl-4-phenylpiperazine-1-carboxamide

• MDL： MFCD03410363
• Inchi： 1S/C15H23N3O/c1-3-13(2)16-15(19)18-11-9-17(10-12-18)14-7-5-4-6-8-14/h4-8,13H,3,9-12H2,1-2H3,(H,16,19)
• InChI Key： BOWSDFBDOFSRHG-UHFFFAOYSA-N
• SMILES： N1(C(NC(CC)C)=O)CCN(C2=CC=CC=C2)CC1

Additional information on N-butan-2-yl-4-phenylpiperazine-1-carboxamide

N-butan-2-yl-4-phenylpiperazine-1-carboxamide: A Comprehensive Overview

N-butan-2-yl-4-phenylpiperazine-1-carboxamide (CAS No. 1022356-82-6) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural and biological properties. This compound, also known as BPPC, belongs to the class of piperazine derivatives and has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and as a tool compound in drug discovery.

The molecular structure of N-butan-2-yl-4-phenylpiperazine-1-carboxamide is characterized by a piperazine ring substituted with a phenyl group and a butan-2-yl moiety. The piperazine ring is a common scaffold in many bioactive compounds due to its ability to form hydrogen bonds and interact with various biological targets. The phenyl group and the butan-2-yl substituent contribute to the compound's lipophilicity and overall pharmacokinetic properties, making it an attractive candidate for drug development.

Recent research findings have highlighted the potential of N-butan-2-yl-4-phenylpiperazine-1-carboxamide in modulating neurotransmitter systems, particularly serotonin (5-HT) and dopamine (DA) receptors. Studies have shown that this compound exhibits selective binding to 5-HT_1A receptors, which are implicated in various neurological conditions such as anxiety, depression, and schizophrenia. The selective interaction with 5-HT_1A receptors suggests that N-butan-2-yl-4-phenylpiperazine-1-carboxamide could be developed into a novel anxiolytic or antidepressant agent.

In addition to its potential as a therapeutic agent, N-butan-2-yl-4-phenylpiperazine-1-carboxamide has been used as a tool compound in preclinical studies to investigate the pharmacological effects of piperazine derivatives on central nervous system (CNS) function. These studies have provided valuable insights into the mechanisms underlying the modulation of neurotransmitter systems by this class of compounds, contributing to the broader understanding of CNS pharmacology.

The synthesis of N-butan-2-yl-4-phenylpiperazine-1-carboxamide involves several well-established chemical reactions, including nucleophilic substitution and amidation. The synthetic route typically starts with the preparation of 4-(benzoyl)piperazine, which is then reacted with 2-bromobutane to introduce the butan-2-yl substituent. The final step involves the formation of the amide bond by reacting the substituted piperazine with an appropriate carboxylic acid or acid chloride. This synthetic pathway is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical development.

The pharmacokinetic profile of N-butan-2-y\-l\-4\-phen\-ylpipe\-razine\-1\-carbo\-xami\-de has been evaluated in preclinical models, demonstrating favorable absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that this compound exhibits good oral bioavailability and crosses the blood-brain barrier efficiently, which is crucial for its potential use in CNS disorders. Additionally, it has been found to have a low propensity for drug-drug interactions, further enhancing its safety profile.

In terms of safety, N-butan\-2-y\-l\-4-phe\-nylpipe\-razine\-1-carbo\-xami\-de has been subjected to extensive toxicological evaluations. Preclinical studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The clinical development of N-butan\-2-y\-l\-4-phe\-nylpipe\-razine\-1-carbo\-xami\-de is currently underway, with several Phase I and Phase II trials being conducted to evaluate its safety and preliminary efficacy in treating anxiety disorders and depression. Early results from these trials have been promising, with patients showing significant improvements in symptomatology without major adverse effects.

In conclusion, N-butan-\(2\)-y\(l\)-\(4\)-phe\(ny\)lpipera\(zi\)ne-\(1\)-carb\(ox\)ami\(de\) (CAS No. 1022356-\(8\)\(2\)-6) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, combined with its favorable pharmacological profile, make it an attractive candidate for further development as a therapeutic agent for neurological disorders. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and clinical therapeutics.